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Compound of Interest

Compound Name: 2,3-Dibromo-5-nitropyridine

Cat. No.: B100588 Get Quote

Essential Safety and Handling Guide for 2,3-
Dibromo-5-nitropyridine
This guide provides critical safety and logistical information for the handling and disposal of

2,3-Dibromo-5-nitropyridine, ensuring the well-being of laboratory personnel and adherence

to safety protocols. The following procedural guidance is designed to be a readily accessible

resource for researchers, scientists, and drug development professionals.

Hazard Identification and Classification:

While a specific Safety Data Sheet (SDS) for 2,3-Dibromo-5-nitropyridine was not located,

data from analogous compounds such as brominated and nitrated pyridines indicate that it

should be handled as a hazardous substance. Similar compounds are known to cause skin,

eye, and respiratory irritation. Some are classified as harmful or toxic if swallowed, in contact

with skin, or inhaled.[1][2][3] Therefore, a cautious approach is warranted.

Hazard Summary Table:

Based on data for similar compounds, the following hazards are anticipated.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral ☠️ Danger
H301: Toxic if

swallowed.[2]

Skin Irritation ❗ Warning
H315: Causes skin

irritation.[1][4][5]

Eye Irritation ❗ Warning
H319: Causes serious

eye irritation.[1][4][5]

Specific Target Organ

Toxicity - Single

Exposure

❗ Warning

H335: May cause

respiratory irritation.[1]

[4][5]

Acute Toxicity, Dermal ❗ Warning
H312: Harmful in

contact with skin.[1]

Acute Toxicity,

Inhalation
❗ Warning

H332: Harmful if

inhaled.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

required equipment varies based on the specific task being performed.
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Protection Level Required Equipment Primary Purpose

Minimum Protection

• Lab Coat• Safety Glasses

with Side Shields• Nitrile

Gloves

For handling sealed containers

or in situations with no risk of

dust or splash.[6]

Powder Handling

• Lab Coat• Chemical Safety

Goggles• Nitrile or Butyl rubber

Gloves• N95 Dust Mask or

equivalent

For tasks such as weighing,

aliquoting, or transferring the

solid compound to prevent

inhalation of dust and protect

eyes from airborne particles.[6]

[7]

Spill Cleanup

• Chemical Resistant Lab

Coat• Chemical Safety

Goggles and Face Shield•

Heavy-duty, chemical-resistant

gloves (e.g., Butyl rubber,

Viton®)• NIOSH/MSHA-

approved respirator

To contain dust and prevent

exposure during the collection

and disposal of spilled

material.[4][7]

Operational Plan: Step-by-Step Handling Protocol
Following a systematic procedure ensures the safe handling of the compound from receipt to

disposal.

1. Preparation and Engineering Controls:

Review Safety Data: Before work, review this guide and any available safety information.

Work Area: Handle the compound within a certified chemical fume hood to control airborne

levels.[7]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[4][7]

2. Handling the Compound:
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Don PPE: Put on the appropriate PPE as specified in the table above.

Transfer: Use a spatula or other appropriate tool to carefully transfer the solid. Avoid actions

that could create dust.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke

in the handling area.[4][6]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[1][4]

3. Storage:

Store in a cool, dry, and well-ventilated area.[4][7]

Keep the container tightly closed when not in use.[4][7]

Store locked up.[1]

Emergency and Disposal Plans
First Aid and Emergency Procedures:
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, holding the eyelids

open.[1][8] Remove contact lenses if present

and easy to do.[1] Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

[4] Wash the affected area with plenty of soap

and water.[1][4] If skin irritation occurs, get

medical advice/attention.[1][4]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][5] If

you feel unwell, call a POISON CENTER or

doctor/physician.[1][5]

Ingestion
If swallowed, immediately call a POISON

CENTER or doctor/physician.[2] Rinse mouth.[1]

Spill Cleanup:

Minor Spills (Solid): Gently sweep or scoop the material to avoid generating dust.[9] Place

the spilled material into a labeled, sealed container for hazardous waste disposal.[5][9]

Major Spills: Evacuate the area and alert emergency services.[9] Only personnel with

appropriate training and PPE should perform the cleanup.

Disposal Plan:

Waste Collection: Collect all waste containing 2,3-Dibromo-5-nitropyridine, including

contaminated consumables (e.g., gloves, wipes), in a designated, properly labeled, and

sealed hazardous waste container.[7]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[1][5]
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Caption: Logical workflow for the safe handling and disposal of 2,3-Dibromo-5-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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